rac-(2R,3R)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, trans
Overview
Description
Rac-(2R,3R)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, trans (also known as rac-2-propenoic acid) is a naturally occurring organic compound found in plants and animals. It is a member of the carboxylic acid family and is used in a variety of scientific applications, including biochemical and physiological research.
Scientific Research Applications
Rac-2-propenoic acid has several scientific research applications. It is used in the synthesis of various compounds, including pharmaceuticals, agricultural chemicals, and food additives. It is also used as a reagent in organic synthesis and as a catalyst in various chemical reactions. Additionally, it has been used as an intermediate in the synthesis of other carboxylic acids, such as propionic acid and butyric acid.
Mechanism of Action
The mechanism of action of rac-2-propenoic acid is not fully understood. However, it is believed that the carboxylic acid group of the molecule is responsible for its biochemical and physiological effects. Specifically, it is thought that the carboxylic acid group reacts with other molecules in the body, such as proteins, to produce a variety of effects.
Biochemical and Physiological Effects
Rac-2-propenoic acid has several biochemical and physiological effects. It has been shown to have anti-inflammatory activity, as well as antioxidant activity. Additionally, it has been shown to inhibit the growth of certain bacteria, fungi, and viruses. Furthermore, it has been shown to have antineoplastic activity, meaning that it can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Rac-2-propenoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is stable under a variety of conditions. Additionally, it is non-toxic and has a low boiling point, making it easy to handle and store. However, there are some limitations to its use in laboratory experiments. Specifically, it is not very soluble in water, and it is not very stable in the presence of certain chemicals.
Future Directions
There are several potential future directions for research involving rac-2-propenoic acid. One possible direction is to further study its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in the pharmaceutical industry. Additionally, researchers could investigate its potential as a catalyst in organic synthesis reactions. Finally, further research could be conducted to explore its potential as an intermediate in the synthesis of other carboxylic acids.
Synthesis Methods
Rac-2-propenoic acid can be synthesized through a variety of methods. One method is the Fischer esterification of racemic 2-propenoic acid and propanol, which involves the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst, such as sulfuric acid. Another method is the reaction of 2-propenoic acid with sodium hydroxide, which results in an esterification reaction. Finally, rac-2-propenoic acid can also be synthesized through the reaction of propionic acid and sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, trans involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromo-3-methylbut-2-ene", "Sodium cyanide", "Sodium hydroxide", "Diethyl malonate", "Benzaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium chloride", "Sodium carbonate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: React 2-bromo-3-methylbut-2-ene with sodium cyanide in the presence of sodium hydroxide to form 2-cyanobut-3-en-2-ol.", "Step 2: React 2-cyanobut-3-en-2-ol with diethyl malonate in the presence of benzaldehyde and sodium ethoxide to form racemic 2-(prop-1-en-2-yl)oxane-3-carboxylic acid.", "Step 3: Separate the racemic mixture into its enantiomers using chiral chromatography.", "Step 4: React the trans enantiomer with sodium borohydride in the presence of methanol to reduce the carboxylic acid group to an alcohol.", "Step 5: React the resulting alcohol with hydrochloric acid to form the hydrochloride salt.", "Step 6: Precipitate the hydrochloride salt by adding sodium chloride.", "Step 7: Wash the precipitate with water and dry to obtain rac-(2R,3R)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, trans." ] } | |
CAS RN |
2260936-47-6 |
Molecular Formula |
C9H14O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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